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Abstract

Quarks are elementary particles and a fundamental constituent of matter, forming the building
blocks of protons and neutrons.[1][2] Governed by the principles of the Standard Model of
particle physics, their behavior is characterized by a unique set of intrinsic properties and their
engagement in all four fundamental interactions.[1][2] Understanding these properties and
interactions is crucial for advancing our knowledge of the subatomic world. This guide provides
a technical overview of the six types of quarks, their fundamental properties such as mass,
charge, and spin, and the nature of their interactions through the strong, weak,
electromagnetic, and gravitational forces. Key experimental evidence, particularly from deep
inelastic scattering experiments, is detailed, along with visualizations of core concepts and
interaction pathways.

Introduction to Quarks

The concept of quarks was independently proposed in 1964 by physicists Murray Gell-Mann
and George Zweig to bring order to the "particle zoo" of newly discovered hadrons.[3] They
theorized that hadrons, such as protons and neutrons, were not elementary particles but were
composed of smaller, more fundamental constituents.[3] This model has since become a
cornerstone of the Standard Model of particle physics.[4]
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Quarks are elementary fermions with a spin of 1/2.[1] They are unique among the elementary
particles in the Standard Model as they are the only ones to experience all four fundamental
forces.[1][2] A defining characteristic of quarks is that they are never observed in isolation, a
phenomenon known as color confinement.[1][2] They can only exist within composite particles
called hadrons (baryons and mesons) or in a deconfined state of matter known as a quark-
gluon plasma.[1][5]

There are six types of quarks, known as "flavors,” which are organized into three generations
of increasing mass.[1][6] All stable, observable matter in the universe is composed of the first-

generation quarks (up and down) and electrons.[1][6]
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Fig 1. The six flavors of quarks organized into three generations.

Fundamental Properties of Quarks

Quarks are defined by a set of intrinsic properties, including flavor, mass, electric charge, spin,

and color charge.

Flavor, Mass, and Electric Charge

The six quark flavors are up, down, charm, strange, top, and bottom.[1][5] Each flavor has a
corresponding antiquark with the same mass but opposite charge.[1] Quarks of higher
generations are more massive and less stable, rapidly decaying into first-generation quarks.[1]

[2]
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A key challenge in quantifying quark mass is that they are not directly observable.[7][8]
Physicists distinguish between two mass concepts:

e Current Quark Mass: The intrinsic mass of a "bare" quark, stripped of its associated gluon
field.[9][10]

o Constituent Quark Mass: The effective mass of a quark within a hadron, which includes the
mass-energy of the surrounding gluon field and virtual quark-antiquark pairs.[9][11] The
constituent mass is significantly larger for light quarks and accounts for most of the mass of
hadrons like protons and neutrons.[11]

Quarks also possess fractional electric charges, unlike the integer charges of protons and
electrons.[1] Up-type quarks (up, charm, top) have a charge of +2/3 e, while down-type quarks
(down, strange, bottom) have a charge of -1/3 e, where e is the elementary charge.[1][9]

Strange Bottom
Property Up (u) Down (d) Charm (c) Top (t)
(s) (b)
Generation 1 1 2 2 3 3
Electric
+2/3 -1/3 +2/3 -1/3 +2/3 -1/3
Charge (e)
Spin (h) 1/2 1/2 1/2 1/2 1/2 1/2
Baryon
1/3 1/3 1/3 1/3 1/3 1/3
Number

Table 1. Intrinsic properties of the six quark flavors.
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Current Mass (MS scheme,

Quark Flavor 1=2GeV) Constituent Mass (approx.)
Up () 2.2 £ 0.4 MeV/c?2 ~336 MeV/c?
Down (d) 4.7 £ 0.3 MeV/c? ~340 MeV/c?
Strange (s) 96 + 4 MeVI/c?2 ~486 MeV/c?
Charm (c) 1.27 £ 0.02 GeV/c? ~1.55 GeV/c?
Bottom (b) 4.18 + 0.03 GeV/c? ~4.73 GeV/c?
Top () 173.1 £ 0.9 GeV/c2 ~177 GeV/cz2

Table 2. Approximate current and constituent masses of quarks. Current mass values are
highly scheme-dependent.

Spin and Color Charge

As fermions, all quarks have a spin of 1/2, meaning they obey the Pauli exclusion principle.[1]
This principle forbids identical fermions from occupying the same quantum state
simultaneously.[1]

To resolve a paradox with this principle (e.g., the A++ baryon, which was thought to be
composed of three identical up quarks in the same state), the property of color charge was
introduced.[12] Color charge is a property analogous to electric charge but is associated with
the strong interaction. It comes in three types, arbitrarily labeled red, green, and blue, and their
corresponding anti-colors for antiquarks (anti-red, anti-green, anti-blue).[1][5][13] All
observable particles (hadrons) must be "colorless” or "white," meaning the color charges of
their constituent quarks must cancel out.[12] This is achieved in two primary ways:

o Baryons (3 quarks): Contain one red, one green, and one blue quark (RGB), which combine
to be colorless.[12]

e Mesons (1 quark, 1 antiquark): Contain a quark of one color and an antiquark of the
corresponding anti-color (e.g., red and anti-red).

Fundamental Interactions
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Quarks are the only known elementary particles that engage in all four fundamental
interactions.[1]

Strong Interaction

The strong interaction, described by the theory of Quantum Chromodynamics (QCD), is the
force that binds quarks together to form hadrons.[14] It is mediated by force-carrying particles
called gluons.

e Mediator: Gluons. There are 8 types of gluons.

o Mechanism: Quarks interact by exchanging gluons. Unlike photons in electromagnetism,
gluons themselves carry color charge. This self-interaction is a key feature of QCD and leads
to the phenomena of confinement and asymptotic freedom.

Quark (Color 1) Quark (Color 3)

Gluon
Color 1, Anti-Color 2)

v

Quark (Color 2) Quark (Color 4)
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Fig 2. Strong interaction between two quarks via gluon exchange.

The strong force holds the quarks within a proton together. A proton is a baryon composed of
two up quarks and one down quark, with their color charges combining to be neutral.[1]
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Fig 3. Composition of a proton with two up quarks and one down quark.

Weak Interaction

The weak interaction is unique in its ability to change the flavor of a quark. This process is
responsible for particle decay, such as the beta decay of a neutron into a proton.

e Mediators: W+, W-, and Z bosons.

e Mechanism: In charged current interactions, a quark can emit or absorb a W boson,
changing its flavor and electric charge. For example, in neutron beta decay, a down quark
(-1/3 e) transforms into an up quark (+2/3 e) by emitting a W- boson, which subsequently
decays into an electron and an electron antineutrino.[1]

Time - Down Quark Up Quark
W~ Boson
Up Quark Electron Electron Antineutrino
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Fig 4. Weak interaction in beta decay: a down quark becomes an up quark.

Electromagnetic and Gravitational Interactions

Quarks participate in electromagnetic interactions because they possess electric charge.[1]
This interaction is mediated by photons. Due to having mass, quarks also experience the
gravitational force, though its effects are negligible at the subatomic scale and are not
described by the Standard Model.[1]

Experimental Evidence: Deep Inelastic Scattering

The first direct experimental evidence for the physical existence of quarks came from a series
of Deep Inelastic Scattering (DIS) experiments conducted at the Stanford Linear Accelerator
Center (SLAC) between 1967 and 1973.[5][14] These experiments, which led to the 1990
Nobel Prize in Physics for Jerome Friedman, Henry Kendall, and Richard Taylor, were
analogous to Rutherford's earlier experiment that revealed the atomic nucleus.[5][11]

Experimental Protocol

The methodology for the SLAC-MIT DIS experiments involved the following key components:
[14]

o Electron Acceleration: A beam of high-energy electrons was generated and accelerated to
energies up to 21 GeV using the two-mile-long linear accelerator at SLAC.[2][14] High
energy was critical to achieve a short wavelength, enabling the electrons to probe distances
deep inside the target nucleons.[11]

» Target Interaction: The accelerated electron beam was directed at a stationary target. The
primary targets used were liquid hydrogen (providing proton targets) and later, liquid
deuterium (providing both proton and neutron targets).[2][14]

o Scattering and Detection: The electrons scattered after colliding with the nucleons in the
target. Large magnetic spectrometers were used to measure the momentum and scattering
angle of the deflected electrons.[6][9]

o Data Analysis: The experiment measured the number of electrons scattered at large angles
with significant energy loss (hence "deep inelastic"). The observed cross-sections were
much larger than expected if the proton's charge were diffuse.[1] The results indicated that
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the electrons were scattering off hard, point-like, charged constituents within the proton and
neutron.[3] These constituents were initially called "partons” by Richard Feynman and were

later identified as quarks.[3]
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Fig 5. Experimental workflow for Deep Inelastic Scattering at SLAC.
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Quark Confinement and Asymptotic Freedom

The strong interaction exhibits two counterintuitive and related phenomena: color confinement
and asymptotic freedom.

o Color Confinement: This principle states that quarks and gluons cannot be isolated and
observed as free particles.[1][5] The force between color-charged particles, unlike
electromagnetism, does not decrease with distance. Instead, the energy in the gluon field
between two quarks increases as they are pulled apart, as if connected by a string or "flux
tube". If enough energy is put into the system to try and separate the quarks, that energy is
converted into a new quark-antiquark pair, resulting in the creation of new hadrons rather
than an isolated quark.

» Asymptotic Freedom: Conversely, at very short distances (or equivalently, at very high
energies), the strong force between quarks becomes surprisingly weak. In this regime,
quarks behave almost as free particles. This property was crucial for interpreting the results
of the DIS experiments, where high-energy electrons interacted with quarks as if they were
nearly free inside the nucleon.
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Conceptual Representation of Color Confinement

1. Quarks close together in a hadron | | 2. Attempting to separate quarks | | 3. Pair production creates new hadrons
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Click to download full resolution via product page
Fig 6. The principle of color confinement and pair production.

Conclusion

Quarks are the fundamental constituents of hadronic matter, characterized by six flavors and a
unique property called color charge. Their interactions are governed by the fundamental forces,
with the strong interaction, described by Quantum Chromodynamics, being responsible for
binding them into the protons and neutrons that form atomic nuclei. The phenomena of color
confinement and asymptotic freedom are defining features of this interaction. The weak
interaction allows quarks to change flavor, driving particle decay, while their electric charge
subjects them to the electromagnetic force. The physical reality of quarks was unequivocally
established through the landmark deep inelastic scattering experiments at SLAC, which
provided a window into the sub-structure of matter and solidified a critical component of the
Standard Model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUQO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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